Cas no 1804097-41-3 (Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate)

Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate is a brominated aromatic ester with a reactive α-bromo ketone functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic substitutions due to its two distinct bromine sites. The ester moiety enhances solubility in organic solvents, facilitating further derivatization. Its structural features make it valuable for constructing complex molecules in pharmaceutical and agrochemical research. The presence of both aryl and alkyl bromides allows selective functionalization, offering synthetic flexibility. Careful handling is recommended due to its potential reactivity under basic or nucleophilic conditions. This compound is typically characterized by NMR and HPLC for purity verification.

Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate structure

1804097-41-3 structure

Product Name:Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate

CAS No:1804097-41-3

MF:C₁₁H₁₀Br₂O₃

MW:350.003302097321

CID:4949377

Update Time:2025-05-28

Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate
- Inchi： 1S/C11H10Br2O3/c1-16-11(15)7-2-3-10(13)8(4-7)5-9(14)6-12/h2-4H,5-6H2,1H3
- InChI Key： AATXDZAMQAIKCU-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=O)OC)C=C1CC(CBr)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 2.9
Topological Polar Surface Area: 43.4

Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015015628-250mg	Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate	1804097-41-3	97%	250mg	494.40 USD	2021-06-18
Alichem	A015015628-500mg	Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate	1804097-41-3	97%	500mg	831.30 USD	2021-06-18
Alichem	A015015628-1g	Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate	1804097-41-3	97%	1g	1,504.90 USD	2021-06-18

Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090

Additional information on Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate

Comprehensive Overview of Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate (CAS No. 1804097-41-3)

Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique molecular structure, featuring both bromo and ester functional groups, makes it a valuable intermediate in synthetic chemistry. The compound's CAS number, 1804097-41-3, is a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced studies.

In recent years, the demand for bromo-substituted benzoates has surged due to their role in developing novel therapeutic agents. Researchers are particularly interested in how Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate can be utilized in cross-coupling reactions, a hot topic in organic synthesis. This aligns with the growing trend of exploring sustainable synthetic pathways and green chemistry, as scientists seek eco-friendly alternatives to traditional methods.

The compound's dual bromo functionality offers versatility in modifying its reactivity, making it a subject of interest in drug discovery and material science. For instance, its potential use in designing bioactive molecules has been highlighted in several peer-reviewed journals. This ties into the broader discussion of precision medicine and targeted therapies, where customized molecular structures play a pivotal role.

From a technical perspective, Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate exhibits stability under standard laboratory conditions, but proper handling protocols are essential to maintain its integrity. Storage recommendations often include anhydrous environments and controlled temperatures, which are common considerations for bench chemists and industrial-scale producers alike.

The compound's relevance extends to academic research, where it serves as a model substrate for studying regioselective reactions. This is particularly important for answering frequently searched questions like, "How do bromo groups influence reaction selectivity?" or "What are the latest advancements in benzoate derivatives?" Such queries reflect the compound's alignment with current scientific discourse.

In summary, Methyl 4-bromo-3-(3-bromo-2-oxopropyl)benzoate (CAS No. 1804097-41-3) represents a convergence of synthetic utility and research innovation. Its applications span multiple disciplines, from medicinal chemistry to advanced materials, underscoring its importance in modern science. As interest in tailored molecular architectures grows, this compound will likely remain a focal point for future breakthroughs.